Cas no 149139-43-5 (1-Tert-butyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-Tert-butyl-1H-pyrazole-4-carbonitrile
• CAS No: 149139-43-5
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD16620377
• CID: 1038141
• PubChem ID: 10953684
• Update Time: 2025-04-20

1-Tert-butyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-1H-pyrazole-4-carbonitrile
• 1-tert-butyl-1H-pyrazole-4-carbonitrile
• 1-tert-butylpyrazole-4-carbonitrile
• ACN-P000655
• ANW-74855
• CTK8C5229
• QC-4499
• SureCN6985537
• 1H-Pyrazole-4-carbonitrile, 1-(1,1-dimethylethyl)-
• 7434AA
• NE45714
• 1-t-Butyl-1H-pyrazole-4-carbonitrile
• SB12163
• AK110436
• Z1492781288
• ZFA13943
• MFCD16620377
• DA-16814
• DTXSID10449522
• Z1255418057
• J-505144
• CS-0043991
• EN300-115253
• F17275
• SY121495
• DS-4618
• 149139-43-5
• AKOS016008457
• SCHEMBL6985537
• AMY11899
• 1-Tert-butyl-1H-pyrazole-4-carbonitrile

• MDL： MFCD16620377
• Inchi： 1S/C8H11N3/c1-8(2,3)11-6-7(4-9)5-10-11/h5-6H,1-3H3
• InChI Key： MPAMGIZXDRTXEW-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 251.0±13.0 ºC (760 Torr),
• Flash Point: 105.6±19.8 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),